methyl 2-(7-isopropyl-3-methyl-2,6-dioxo-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate

• IUPAC Name: methyl 2-[3-methyl-2,6-dioxo-7-propan-2-yl-8-(3,4,5-trimethylpyrazol-1-yl)purin-1-yl]acetate
• InChI: InChI=1S/C18H24N6O4/c1-9(2)23-14-15(19-17(23)24-12(5)10(3)11(4)20-24)21(6)18(27)22(16(14)26)8-13(25)28-7/h9H,8H2,1-7H3
• InChI Key: LBEFBKJSMIHBSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NC3=C(N2C(C)C)C(=O)N(C(=O)N3C)CC(=O)OC)C
• Molecular Formula: C18H24N6O4
• Molecular Weight: 388.4 g/mol

Description

Methyl 2-(7-isopropyl-3-methyl-2,6-dioxo-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate is a useful research compound. Its molecular formula is C18H24N6O4 and its molecular weight is 388.428. The purity is usually 95%.
BenchChem offers high-quality methyl 2-(7-isopropyl-3-methyl-2,6-dioxo-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-(7-isopropyl-3-methyl-2,6-dioxo-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-1H-purin-1-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Characterization

One of the primary applications of structurally similar compounds is in the pharmacological characterization of receptor subtypes, such as the A2B adenosine receptors. For example, MRE 2029-F20, a selective antagonist ligand for A2B adenosine receptors, showcases the use of such compounds in receptor binding studies to determine binding affinities and receptor densities, which is crucial for drug development and understanding receptor functions in various physiological and pathological processes (Baraldi et al., 2004).

Antioxidant and Anti-inflammatory Properties

Compounds with pyrazole rings have been studied for their antioxidant and anti-inflammatory properties. For instance, the synthesis of methyl 1-(1,3-dimethyl-2,6-dioxo-7-arylalkyl-(alkenyl-)-2,3,6,7-tetrahydro-1H-purin-8-yl)- 5-(4-methyl-(methoxy-, chloro-)phenyl)-1H-pyrazole-3-carboxylates and their evaluation for antioxidant and anti-inflammatory activities highlight the potential therapeutic applications of these molecules in treating diseases associated with oxidative stress and inflammation (Кorobko et al., 2018).

Synthesis of Heterocyclic Compounds

Another significant application of these chemicals is in the synthesis of new heterocyclic compounds, which are foundational structures for many pharmaceutical drugs. Research into the synthesis and structure of hydrazones obtained by reacting similar compounds with β-dicarbonyl compounds illustrates the chemical versatility and potential for creating novel molecules with varied biological activities (Meshcheryakova & Kataev, 2014).